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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317 Get Quote

Technical Support Center: ZM226600
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling, storage, and troubleshooting for

experiments involving ZM226600.

Frequently Asked Questions (FAQs)
Q1: What is ZM226600?

ZM226600 is a potent opener of the Kir6 (KATP) channels with an EC50 of 0.5 μM. Its

chemical name is N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-methylpropanamide.

Q2: What are the physical and chemical properties of ZM226600?

The table below summarizes the key properties of ZM226600.

Property Value Reference

CAS Number 147695-92-9 [1]

Molecular Formula C16H14F3NO4S [1]

Molecular Weight 373.35 [1]

Purity ≥98% [1]

Solubility Soluble to 100 mM in DMSO
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Q3: How should I store ZM226600?

For optimal stability, ZM226600 should be stored under the following conditions:

Form Storage Temperature Storage Conditions

Solid -20°C Desiccate, Protect from light

In DMSO -80°C
Aliquot to avoid repeat freeze-

thaw cycles

Q4: What is the mechanism of action of ZM226600?

ZM226600 is a Kir6 (KATP) channel opener. These channels are ATP-sensitive potassium

channels that play a crucial role in linking the metabolic state of a cell to its electrical activity. By

opening these channels, ZM226600 facilitates potassium ion efflux, leading to

hyperpolarization of the cell membrane.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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